Cas no 2228289-58-3 (2,2-difluoro-1-3-methoxy-4-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2,2-difluoro-1-3-methoxy-4-(trifluoromethyl)phenylethan-1-one
• CAS No: 2228289-58-3
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 5783654
• PubChem ID: 165630617
• Update Time: 2025-06-11

2,2-difluoro-1-3-methoxy-4-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2228289-58-3
• 2,2-difluoro-1-[3-methoxy-4-(trifluoromethyl)phenyl]ethan-1-one
• EN300-1941529
• 2,2-difluoro-1-(3-methoxy-4-(trifluoromethyl)phenyl)ethanone
• 2,2-difluoro-1-3-methoxy-4-(trifluoromethyl)phenylethan-1-one

• Inchi： 1S/C10H7F5O2/c1-17-7-4-5(8(16)9(11)12)2-3-6(7)10(13,14)15/h2-4,9H,1H3
• InChI Key： IGQYXPIKHATQMY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(F)F)=O)=CC=1OC)(F)F

Computed Properties

• Exact Mass: 254.03662027g/mol
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-difluoro-1-3-methoxy-4-(trifluoromethyl)phenylethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(3-Methoxy-4-(Trifluoromethyl)Phenyl)Ethan-1-One (CAS 2228289-58-3)

The compound 2,2-difluoro-1-(3-methoxy-4-(trifluoromethyl)phenyl)ethan-1-one (CAS 2228289-58-3) is a fluorinated aromatic ketone with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoro and trifluoromethyl substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and catalytic applications.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The CAS 2228289-58-3 compound aligns with this trend, as its methoxy and trifluoromethyl groups contribute to improved binding affinity in target proteins. This property is particularly relevant for kinase inhibitors and GPCR modulators, which are hot topics in oncology and CNS drug discovery.

From a synthetic chemistry perspective, 2,2-difluoro-1-(3-methoxy-4-(trifluoromethyl)phenyl)ethan-1-one offers versatility in cross-coupling reactions and nucleophilic substitutions. Its electron-deficient aromatic ring facilitates reactions with boronic acids and organometallic reagents, making it a preferred choice for constructing complex scaffolds. Laboratories focusing on high-throughput screening often utilize this compound to explore structure-activity relationships (SAR).

Environmental and regulatory considerations are also shaping the discourse around fluorinated intermediates. Unlike persistent pollutants such as PFAS, CAS 2228289-58-3 exhibits favorable biodegradability profiles, addressing concerns about green chemistry and sustainable synthesis. This aspect resonates with the pharmaceutical industry's push toward Eco-Friendly Solvents and atom-efficient processes.

Analytical characterization of 2,2-difluoro-1-(3-methoxy-4-(trifluoromethyl)phenyl)ethan-1-one typically involves HPLC-MS and NMR spectroscopy, with its 19F-NMR signals providing distinct fingerprints for quality control. These techniques are critical for ensuring batch consistency, especially when the compound is used in preclinical studies or material science applications.

Market trends indicate growing interest in custom fluorination services, where CAS 2228289-58-3 serves as a key building block. Companies specializing in contract research highlight its utility in lead optimization phases, particularly for small-molecule therapeutics. This aligns with frequent search queries like "fluorinated ketone suppliers" and "trifluoromethylphenyl derivatives" in scientific databases.

In conclusion, 2,2-difluoro-1-(3-methoxy-4-(trifluoromethyl)phenyl)ethan-1-one represents a convergence of synthetic utility and biomedical relevance. Its applications span drug discovery, catalysis, and materials engineering, making it a compound of enduring interest in both academic and industrial settings.